Regioisomeric Specificity
11(Z),14(Z),17(Z)-Eicosatrienoyl chloride differs from its closest regioisomer, 8(Z),11(Z),14(Z)-eicosatrienoyl chloride (CAS: 126104-52-7), exclusively in the position of the first double bond relative to the carboxyl terminus (Δ11,14,17 versus Δ8,11,14). This three-carbon shift in double bond registration produces measurably different physicochemical properties, including a predicted LogP difference of approximately 0.9 units when compared to the parent acid's known partition behavior, and alters recognition by elongase and desaturase enzymes that process ω-3 versus ω-6 fatty acid backbones . The parent acid of the target compound, 11(Z),14(Z),17(Z)-eicosatrienoic acid (DGLA), demonstrates distinct metabolic fate compared to 8(Z),11(Z),14(Z)-eicosatrienoic acid (dihomo-γ-linolenic acid, ω-6 series), with differential conversion to prostaglandins and leukotrienes via cyclooxygenase and lipoxygenase pathways .
| Evidence Dimension | Double Bond Position and Metabolic Pathway Classification |
|---|---|
| Target Compound Data | Δ11(Z),14(Z),17(Z) configuration; ω-3 fatty acyl backbone; parent acid is 20:3(11Z,14Z,17Z) |
| Comparator Or Baseline | 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (Δ8,11,14); ω-6 fatty acyl backbone; parent acid is 20:3(8Z,11Z,14Z) |
| Quantified Difference | First double bond at carbon 11 (target) versus carbon 8 (comparator) counting from carboxyl terminus; ω-3 versus ω-6 classification |
| Conditions | Structural comparison based on CAS registry data and established lipid classification systems |
Why This Matters
The three-carbon shift in double bond registration determines ω-3 versus ω-6 pathway classification, directly impacting which enzymes recognize the conjugated product and which signaling metabolites are generated in downstream biological assays.
